Cas no 28361-43-5 (1,1'-Sulfonylbis(3,4-dimethylbenzene))

1,1'-Sulfonylbis(3,4-dimethylbenzene) structure
28361-43-5 structure
Product Name:1,1'-Sulfonylbis(3,4-dimethylbenzene)
CAS No:28361-43-5
MF:C16H18O2S
MW:274.377923488617
CID:53319
PubChem ID:119937
Update Time:2025-09-22

1,1'-Sulfonylbis(3,4-dimethylbenzene) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Sulfonylbis(1,2-dimethylbenzene)
    • Di-3,4-xylyl sulfone
    • 1,1'-SULFONYLBIS(3,4-DIMETHYLBENZENE)
    • 4-(3,4-dimethylphenyl)sulfonyl-1,2-dimethylbenzene
    • 3,3',4,4'-tetramethyl diphenyl sulfone
    • 3,3',4,4'-Tetramethyldiphenylsulfon
    • Di-3,4-xylyl sulphone
    • CBDivE_013842
    • Benzene, 1,1'-sulfonylbis(3,4-dimethyl-
    • 3,3',4,4'-TETRAMETHYLDIPHENYL SULFONE
    • 3,4-Xylyl sulfone
    • EINECS 248-991-0
    • R825562D1X
    • 4-[(3,4-dimethylphenyl)sulfonyl]-1,2-dimethylbenzene
    • Cambridge id 5142583
    • Q27287947
    • BIS(3,4-DIMETHYLPHENYL) SULFONE
    • DTXSID6067383
    • AKOS000727735
    • SCHEMBL47890
    • 3,4,3',4'-TETRAMETHYLDIPHENYL SULFONE
    • A5390
    • 4-(3, 4-dimethylphenyl)sulfonyl-1, 2-dimethylbenzene
    • 28361-43-5
    • UNII-R825562D1X
    • Benzene, 1,1'-sulfonylbis[3,4-dimethyl-
    • NS00028477
    • 1,1'-Sulfonylbis(3,4-dimethylbenzene)
    • MDL： MFCD00221988
    • Inchi： 1S/C16H18O2S/c1-11-5-7-15(9-13(11)3)19(17,18)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3
    • InChI Key： ZSIACQWHDVUCHB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=C(C)C=1)(C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 274.10300
  • Monoisotopic Mass: 274.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.129
  • Boiling Point: 444.9°Cat760mmHg
  • Flash Point: 267.8°C
  • Refractive Index: 1.562
  • PSA: 42.52000
  • LogP: 4.83380

1,1'-Sulfonylbis(3,4-dimethylbenzene) Customs Data

  • HS CODE：2904100000
  • Customs Data：

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1'-Sulfonylbis(3,4-dimethylbenzene) Pricemore >>

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